Cas no 1903605-30-0 (7-methoxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide)

• Product Name: 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide
• CAS No: 1903605-30-0
• MF: C₂₀H₁₅N₅O₃S
• MW: 405.429802179337
• CID: 6152018
• PubChem ID: 92127053
• Update Time: 2025-06-10

7-methoxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide
• 7-methoxy-N-{[6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}-1-benzofuran-2-carboxamide
• 1903605-30-0
• AKOS025388435
• 7-methoxy-N-((6-(thiophen-3-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)benzofuran-2-carboxamide
• 7-methoxy-N-[(6-thiophen-3-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]-1-benzofuran-2-carboxamide
• F6523-2523

• Inchi： 1S/C20H15N5O3S/c1-27-15-4-2-3-12-9-16(28-19(12)15)20(26)21-10-18-23-22-17-6-5-14(24-25(17)18)13-7-8-29-11-13/h2-9,11H,10H2,1H3,(H,21,26)
• InChI Key： IPUIBVZZCKGWJE-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC2=NN=C(CNC(C3=CC4C=CC=C(C=4O3)OC)=O)N2N=1

Computed Properties

• Exact Mass: 405.08956053g/mol
• Monoisotopic Mass: 405.08956053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 123Ų

Additional information on 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide

Introduction to 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 1903605-30-0)

7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 1903605-30-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic compounds that have shown promising biological activities, particularly in the areas of anti-inflammatory and anti-cancer research.

The chemical structure of 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide is characterized by the presence of a benzofuran moiety and a triazolopyridazine scaffold. The benzofuran ring is a well-known pharmacophore that has been extensively studied for its diverse biological activities, including anti-inflammatory, antioxidant, and anticancer properties. The triazolopyridazine moiety, on the other hand, is a relatively new structural motif that has shown potential in modulating various biological targets.

Recent studies have highlighted the importance of the methoxy and thiophenyl substituents in enhancing the biological activity of this compound. The methoxy group at the 7-position of the benzofuran ring has been shown to improve the lipophilicity and metabolic stability of the molecule, while the thiophenyl group at the 6-position of the triazolopyridazine scaffold contributes to its binding affinity to specific protein targets.

In terms of its pharmacological profile, 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide has demonstrated potent anti-inflammatory activity in both in vitro and in vivo models. Studies have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to reduce inflammation in animal models of arthritis and colitis.

Beyond its anti-inflammatory properties, 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide has also shown promising anticancer activity. In vitro studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, including breast cancer (MCF-7), colon cancer (HCT116), and lung cancer (A549) cells. The mechanism of action appears to involve the induction of apoptosis through the activation of caspase cascades and the downregulation of anti-apoptotic proteins such as Bcl-2.

The potential therapeutic applications of 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide are further supported by its favorable pharmacokinetic properties. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable safety profile in animal models. These findings suggest that it may be a promising candidate for further development as a therapeutic agent.

In conclusion, 7-methoxy-N-{6-(thiophen-3-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}-1-benzofuran-2-carboxamide (CAS No. 1903605-30-0) represents a novel and promising compound with significant potential in the treatment of inflammatory diseases and cancer. Ongoing research is focused on optimizing its structure to enhance its potency and selectivity while minimizing potential side effects. As our understanding of this compound continues to evolve, it holds great promise for future clinical applications.